Cas no 1185689-13-7 (1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride)

• Product Name: 1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride
• CAS No: 1185689-13-7
• MF: C₁₇H₂₄ClF₃N₂O₂
• MW: 380.832874298096
• CID: 5390777
• Update Time: 2025-10-29

1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-prop-2-enoxy-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-ol:hydrochloride
• 1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride

• Inchi： 1S/C17H23F3N2O2.ClH/c1-2-10-24-13-16(23)12-21-6-8-22(9-7-21)15-5-3-4-14(11-15)17(18,19)20;/h2-5,11,16,23H,1,6-10,12-13H2;1H
• InChI Key： GUMQQIZMXAPAPF-UHFFFAOYSA-N
• SMILES： C(OCC=C)C(O)CN1CCN(C2=CC=CC(C(F)(F)F)=C2)CC1.[H]Cl

Additional information on 1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride

Introduction to 1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride (CAS No. 1185689-13-7)

The compound 1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride, identified by its CAS number 1185689-13-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in medicinal research. Its molecular structure, characterized by a propenyl ether moiety linked to a piperazine ring substituted with a trifluoromethylphenyl group, suggests potential interactions with various biological targets, which has prompted extensive investigation into its pharmacological properties.

In recent years, the development of novel psychoactive substances has seen considerable attention due to their potential therapeutic applications and mechanisms of action. Among these, compounds featuring piperazine scaffolds have been widely studied for their role in modulating neurotransmitter systems. The presence of the trifluoromethyl group in the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, which is a critical factor in drug design. This modification often improves binding affinity and prolongs the duration of action, making such compounds particularly valuable for treating neurological and psychiatric disorders.

The propenyl ether component of the molecule contributes to its unique pharmacokinetic profile. This functional group is known to influence solubility and permeability across biological membranes, which can be pivotal in determining the compound's bioavailability. Additionally, the hydrochloride salt form (hydrochloride) indicates that the compound is formulated for improved solubility and stability, which are essential attributes for pharmaceutical formulations. These characteristics make 1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride a compelling candidate for further development in drug discovery.

Recent studies have highlighted the importance of bioisosterism in optimizing drug candidates. By replacing or modifying certain functional groups while maintaining similar electronic and steric properties, researchers can enhance efficacy and reduce side effects. The molecular design of this compound exemplifies such an approach, where the substitution of a hydrogen atom with a trifluoromethyl group significantly alters its pharmacological profile without drastically changing its overall structure. This strategy has been successfully employed in the development of several FDA-approved drugs, underscoring its relevance in modern medicinal chemistry.

The pharmacological activity of this compound has been explored in various preclinical models. Initial studies suggest that it interacts with serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes, which are implicated in conditions such as depression, anxiety, and cognitive disorders. The piperazine moiety's ability to modulate these receptors makes it a promising lead for developing novel therapeutics. Furthermore, the propenyl ether group may contribute to additional interactions with other neurotransmitter systems, such as dopamine and norepinephrine pathways, which could expand its therapeutic potential.

In vitro experiments have demonstrated that 1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride exhibits potent binding affinity to certain protein targets. For instance, it has shown significant interaction with enzymes involved in metabolic pathways relevant to inflammation and pain perception. These findings align with current trends in drug development, where targeting multiple pathways simultaneously can lead to more comprehensive therapeutic effects. The compound's ability to modulate these enzymes may make it a valuable asset in treating chronic inflammatory conditions and neuropathic pain syndromes.

Advances in computational chemistry have enabled more accurate predictions of molecular behavior, which has accelerated the drug discovery process. Molecular docking simulations have been performed using this compound to predict its binding mode with various biological targets. These simulations indicate that it adopts a conformation favorable for interaction with serotonin receptors and other relevant proteins. Such insights are invaluable for optimizing lead compounds before moving into costly and time-consuming experimental validation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the propenyl ether group followed by functionalization at the piperazine ring. The use of advanced catalytic systems has been employed to enhance reaction efficiency and minimize byproduct formation. These synthetic strategies reflect contemporary trends in organic synthesis, where green chemistry principles are increasingly integrated to reduce environmental impact while maintaining high chemical yields.

Evaluation of 1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride in animal models has provided preliminary evidence of its therapeutic potential. Rodent studies have shown that it produces effects similar to those observed with known psychoactive agents but with improved selectivity and reduced side effects. These findings are encouraging for further clinical development and highlight the importance of rigorous preclinical testing before human trials can commence.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through stringent testing protocols. As such compounds move through preclinical phases, they must undergo rigorous evaluation by regulatory agencies such as the FDA or EMA. The comprehensive characterization of 1-(prop-2-en-1-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol hydrochloride, including toxicology studies and pharmacokinetic assessments, will be crucial for securing approval for clinical trials.

In conclusion,1-(propenol)-yloxy)-3-{4-[3-(trifluoromethyl)phenyl]pipera -zin - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --------------------------------------------- This compound represents a significant advancement in pharmaceutical chemistry due to its novel structure and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential.